Cas no 1203498-93-4 (N-(2-Bromo-5-iodopyridin-3-yl)pivalamide)

• Product Name: N-(2-Bromo-5-iodopyridin-3-yl)pivalamide
• CAS No: 1203498-93-4
• MF: C₁₀H₁₂BrIN₂O
• MW: 383.023553848267
• MDL: MFCD13176626
• CID: 1076224
• PubChem ID: 46318091
• Update Time: 2025-06-07

N-(2-Bromo-5-iodopyridin-3-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromo-5-iodopyridin-3-yl)pivalamide
• DTXSID401207803
• MFCD13176626
• N-(2-Bromo-5-iodo-3-pyridinyl)-2,2-dimethylpropanamide
• N-(2-Bromo-5-iodopyridin-3-yl)pivalamide, AldrichCPR
• AKOS015835820
• 1203498-93-4
• N-(2-bromo-5-iodopyridin-3-yl)-2,2-dimethylpropanamide

• MDL： MFCD13176626
• Inchi： 1S/C10H12BrIN2O/c1-10(2,3)9(15)14-7-4-6(12)5-13-8(7)11/h4-5H,1-3H3,(H,14,15)
• InChI Key： ZYYADPLXQGZEAM-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)NC(C(C)(C)C)=O)Br

Computed Properties

• Exact Mass: 381.91800
• Monoisotopic Mass: 381.918
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 436.4±45.0 °C at 760 mmHg
• Flash Point: 217.7±28.7 °C
• PSA: 41.99000
• LogP: 3.50630
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(2-Bromo-5-iodopyridin-3-yl)pivalamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-Bromo-5-iodopyridin-3-yl)pivalamide

Introduction to N-(2-Bromo-5-iodopyridin-3-yl)pivalamide (CAS No: 1203498-93-4)

N-(2-Bromo-5-iodopyridin-3-yl)pivalamide (CAS No: 1203498-93-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both bromo and iodine substituents on the pyridine ring enhances its reactivity, making it a valuable scaffold for further chemical modifications.

The< strong>2-Bromo-5-iodopyridin-3-yl moiety is particularly noteworthy due to its ability to participate in a wide range of chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in the construction of complex molecular architectures, which are often required in the development of novel therapeutic agents. The< strong>pivalamide group, on the other hand, provides a stable and lipophilic backbone that can improve the pharmacokinetic properties of the resulting compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. N-(2-Bromo-5-iodopyridin-3-yl)pivalamide has emerged as a key intermediate in the synthesis of inhibitors for enzymes involved in cancer metabolism and signal transduction. For instance, studies have demonstrated its utility in generating potent inhibitors of kinases and other enzymes that play critical roles in tumor growth and progression.

One of the most compelling aspects of this compound is its versatility in drug discovery. Researchers have leveraged its unique reactivity to develop libraries of derivatives with tailored biological activities. These derivatives have shown promise in preclinical studies, highlighting their potential as leads for new drugs. The ability to fine-tune the properties of these compounds by modifying the< strong>2-Bromo-5-iodopyridin-3-yl and< strong>pivalamide moieties allows for the optimization of potency, selectivity, and pharmacokinetic profiles.

The synthesis of N-(2-Bromo-5-iodopyridin-3-yl)pivalamide involves multi-step organic transformations that require precise control over reaction conditions. The bromination and iodination steps are particularly critical, as they determine the electronic properties and reactivity of the pyridine ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce these functional groups with high efficiency and selectivity.

The pharmacological potential of N-(2-Bromo-5-iodopyridin-3-yl)pivalamide has been explored in several preclinical models. Notably, derivatives of this compound have demonstrated inhibitory activity against enzymes such as tyrosine kinases and phosphodiesterases. These enzymes are implicated in various pathological processes, including inflammation, neurodegeneration, and cardiovascular diseases. The structural features of this compound make it an attractive candidate for further development into therapeutic agents.

In addition to its applications in oncology, N-(2-Bromo-5-iodopyridin-3-yl)pivalamide has shown promise in other therapeutic areas. For example, researchers have investigated its potential as a tool compound for studying enzyme mechanisms and developing new diagnostic probes. The ability to incorporate fluorescent or radioactive labels into derivatives of this compound has opened up new avenues for biochemical and cellular studies.

The growing interest in N-(2-Bromo-5-iodopyridin-3-y1)< strong>pivalamide underscores its importance as a building block in medicinal chemistry. As synthetic methodologies continue to advance, the accessibility of this compound is expected to increase, further facilitating its use in drug discovery programs worldwide. The combination of its structural versatility and biological activity makes it a compelling candidate for future therapeutic development.